Cas no 130444-00-7 (1,2-Ethanediol,1-[5-(hydroxymethyl)-6-methyl-2-pyrazinyl]-)

• Product Name: 1,2-Ethanediol,1-[5-(hydroxymethyl)-6-methyl-2-pyrazinyl]-
• CAS No: 130444-00-7
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 102617
• PubChem ID: 53428058
• Update Time: 2025-04-18

1,2-Ethanediol,1-[5-(hydroxymethyl)-6-methyl-2-pyrazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1-[5-(hydroxymethyl)-6-methyl-2-pyrazinyl]-
• 1-[5-(HYDROXYMETHYL)-6-METHYLPYRAZIN-2-YL]ETHANE-1,2-DIOL
• 2,5-Pyrazinedimethanol,-alpha-5-(hydroxymethyl)-3-methyl-(9CI)
• 3-PIPERAZIN-1-YLDIHYDROFURAN-2,5-DIONE
• DTXSID20699718
• 130444-00-7
• 1-(5-(Hydroxymethyl)-6-methylpyrazin-2-yl)ethane-1,2-diol

• Inchi： 1S/C8H12N2O3/c1-5-7(3-11)9-2-6(10-5)8(13)4-12/h2,8,11-13H,3-4H2,1H3
• InChI Key： ZNIYGCHHHUPEQL-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=NC(CO)=C(C)N=1

Computed Properties

• Exact Mass: 184.085
• Monoisotopic Mass: 184.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5A^2
• XLogP3: -2.2